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Compound of Interest

Compound Name: Quercetin-13C3

Cat. No.: B12413880

Essential Safety and Handling Guide for
Quercetin-13C3

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential safety and logistical information for the
handling of Quercetin-13C3, a stable isotope-labeled form of Quercetin. The safety protocols
for Quercetin-13C3 are analogous to those for Quercetin due to their identical chemical
structures, differing only in isotopic composition.

Personal Protective Equipment (PPE)

When handling Quercetin-13C3, it is crucial to use appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following PPE is recommended:

o Eye/Face Protection: Safety glasses with side-shields or goggles are required. For
operations with a higher risk of splashing, a face shield should be used in conjunction with

goggles.[1][2]
e Skin Protection:

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Gloves
must be inspected before use and disposed of properly after handling the compound.[1][2]
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o Body Protection: A lab coat or a protective suit is necessary to prevent skin contact.[1][3]

For larger spills, full-body protective clothing may be required.[3]

» Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary.

However, if dust is generated or ventilation is inadequate, a NIOSH-approved particulate

respirator or a self-contained breathing apparatus (SCBA) should be used.[1][3][4][5]

Toxicity and Physical Properties

Understanding the toxicological and physical properties of a substance is fundamental to its

safe handling. The following tables summarize key data for Quercetin.

Toxicity Data

Oral LD50 (Rat)

161 mg/kg[3]

Oral LD50 (Mouse)

159 mg/kg[3]

Intraperitoneal LD50 (Mouse)

3000 mg/kg|3]

Subcutaneous LD50 (Mouse)

97 mg/kg|[3]

Intravenous LD50 (Mouse)

18 mg/kg[3]

Carcinogenicity

IARC Group 3: Not classifiable as to its

carcinogenicity to humans.[3]

Physical Properties

Appearance

Yellow solid[6]

Odor

Odorless[6]

Decomposition Temperature

315 °C / 599 °F[7]

Operational and Disposal Plans

A clear plan for handling, storage, and disposal is essential for laboratory safety and regulatory

compliance.
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Handling and Storage:

Avoid all personal contact, including inhalation of dust.[3]

e Use in a well-ventilated area.[1][3]

e Do not eat, drink, or smoke when handling the product.[3][5]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

o Store away from incompatible materials such as oxidizing agents.[3]

e Protect from light.[4]

Spill Response:

e Minor Spills:

o Avoid generating dust.[3]

o Dampen the spilled solid with 60-70% ethanol.[4]

o Use absorbent paper to pick up the material.[4]

o Place the waste in a suitable, sealed container for disposal.[3][4]

o Clean the spill area with 60-70% ethanol followed by soap and water.[4]

e Major Spills:

o Evacuate the area and move upwind.[3]

[e]

Alert emergency responders.[3]

o

Wear full-body protective clothing and a self-contained breathing apparatus.[3]

[¢]

Prevent the spillage from entering drains or waterways.[3]

[¢]

Contain the spill with sand, earth, or vermiculite.[3]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://datasheets.scbt.com/sc-206089.pdf
https://www.cdhfinechemical.com/images/product/msds/131_1611951864_QUERCETINDIHYDRATECASNO6151-25-3MSDS.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://www.innophos.com/-/media/innophos-com/customer-center-files/nutrition/public/unique/002/quercetin-anhydrous-sds-995.pdf
https://www.cdhfinechemical.com/images/product/msds/131_1611951864_QUERCETINDIHYDRATECASNO6151-25-3MSDS.pdf
https://www.oxfordlabchem.com/msds/(Q-07471)%20QUERCETIN%20Dihydrate%2095%20(For%20Synthesis).pdf
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://cameochemicals.noaa.gov/chemical/20977
https://datasheets.scbt.com/sc-206089.pdf
https://cameochemicals.noaa.gov/chemical/20977
https://cameochemicals.noaa.gov/chemical/20977
https://datasheets.scbt.com/sc-206089.pdf
https://cameochemicals.noaa.gov/chemical/20977
https://cameochemicals.noaa.gov/chemical/20977
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://datasheets.scbt.com/sc-206089.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

o Collect the material into labeled containers for disposal.[3]

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Dispose of the material as hazardous waste.[8]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Containers should be punctured to prevent reuse and disposed of in an authorized landfill.[3]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Quercetin-13C3, from
receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Quercetin-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Quercetin-
13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413880#personal-protective-equipment-for-
handling-quercetin-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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